Cas no 2010387-59-2 (tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate)

Tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate is a specialized carbamate-protected amine intermediate, primarily used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability during synthetic manipulations, and a 3-bromothiophene moiety, offering versatile reactivity for cross-coupling reactions such as Suzuki or Stille couplings. The bromine substituent serves as a handle for further functionalization, while the Boc group facilitates selective deprotection under mild acidic conditions. This compound is particularly valuable in the synthesis of complex heterocyclic scaffolds, enabling efficient construction of bioactive molecules. Its well-defined reactivity profile makes it a reliable building block for medicinal chemistry and materials science applications.

tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate structure

2010387-59-2 structure

Product Name:tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate

CAS No:2010387-59-2

MF:C₁₁H₁₇BrN₂O₂S

MW:321.233880758286

CID:6414781

PubChem ID:165968127

Update Time:2025-06-08

tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate
- tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate
- 2010387-59-2
- EN300-1879805
- Inchi： 1S/C11H17BrN2O2S/c1-11(2,3)16-10(15)14-8(6-13)9-7(12)4-5-17-9/h4-5,8H,6,13H2,1-3H3,(H,14,15)
- InChI Key： ASGGVUCTDBUMSB-UHFFFAOYSA-N
- SMILES： BrC1C=CSC=1C(CN)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 320.01941g/mol
Monoisotopic Mass: 320.01941g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 92.6Å²

tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1879805-0.05g	tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate	2010387-59-2	0.05g	$768.0	2023-09-18
Enamine	EN300-1879805-0.1g	tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate	2010387-59-2	0.1g	$804.0	2023-09-18
Enamine	EN300-1879805-0.25g	tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate	2010387-59-2	0.25g	$840.0	2023-09-18
Enamine	EN300-1879805-0.5g	tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate	2010387-59-2	0.5g	$877.0	2023-09-18
Enamine	EN300-1879805-1.0g	tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate	2010387-59-2	1g	$1286.0	2023-05-23
Enamine	EN300-1879805-2.5g	tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate	2010387-59-2	2.5g	$1791.0	2023-09-18
Enamine	EN300-1879805-5.0g	tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate	2010387-59-2	5g	$3728.0	2023-05-23
Enamine	EN300-1879805-10.0g	tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate	2010387-59-2	10g	$5528.0	2023-05-23
Enamine	EN300-1879805-1g	tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate	2010387-59-2	1g	$914.0	2023-09-18
Enamine	EN300-1879805-5g	tert-butyl N-[2-amino-1-(3-bromothiophen-2-yl)ethyl]carbamate	2010387-59-2	5g	$2650.0	2023-09-18

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Additional information on tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate

tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate, identified by the CAS number 2010387-59-2, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule consists of a tert-butyl group attached to an ethylcarbamate moiety, which is further substituted with an amino group and a bromothiophene ring. This combination of functional groups makes it a versatile compound with intriguing chemical properties.

Recent studies have highlighted the importance of thiophene derivatives in material science, particularly in the development of advanced materials such as conductive polymers and organic semiconductors. The presence of the bromothiophene ring in tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate suggests its potential role in such applications. Researchers have explored the electronic properties of thiophene derivatives, emphasizing their ability to participate in π-conjugation, which is crucial for electronic device applications.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. The amino group and carbamate moiety are known to interact with biological systems, making this compound a potential candidate for drug development. Recent findings indicate that similar compounds have exhibited bioactivity, particularly in modulating enzyme activity and influencing cellular signaling pathways.

The synthesis of tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate involves a multi-step process that includes nucleophilic substitution and condensation reactions. These steps are optimized to ensure high yield and purity, which are critical for both academic research and industrial applications. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has further enhanced the efficiency of this process.

From an environmental perspective, the compound's stability and biodegradability are important considerations. Preliminary studies suggest that it exhibits moderate stability under standard conditions, which aligns with its potential use in long-term applications. However, further research is required to fully understand its environmental impact and degradation pathways.

In conclusion, tert-butyl N-2-amino-1-(3-bromothiophen-2-yl)ethylcarbamate (CAS No: 2010387-59-2) is a multifaceted compound with diverse applications across organic chemistry, material science, and medicinal chemistry. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in exploring its electronic properties and bioactivity. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in both academic and industrial settings.